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Compound of Interest

Compound Name: cis-(2)-Flupentixol Dihydrochloride

Cat. No.: B7821017

For researchers, scientists, and professionals in drug development, the quality and reliability of
analytical standards are paramount for accurate quantification and qualification of
pharmaceutical compounds. This guide provides a comparative overview of commercially
available analytical standards for cis-(Z)-Flupentixol Dihydrochloride, focusing on key quality
attributes and the analytical methodologies used for their characterization.

Comparison of Supplier Specifications

cis-(Z)-Flupentixol Dihydrochloride is the therapeutically active isomer of Flupentixol, a
thioxanthene derivative with antipsychotic properties. It functions as a potent antagonist of both
D1 and D2 dopamine receptors.[1][2][3] The accuracy of research and quality control relies on
well-characterized analytical standards. Below is a summary of specifications from various
suppliers.
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Purity
. Product - CAS Molecular Molecular
Supplier Specificatio .
Code Number Formula Weight
n
LGC TRC- >95% (HPLC) 51529-01- C23H27CI2F
507.44[4][5]
Standards F597980 [4] 2[4][5] 3N20S[4][5]
) Certificate of
Simson ) 51529-01- C23H25F3N2
F600008 Analysis 507.44[6]
Pharma ) 2[6] OS.2HCI[6]
available[6]
Pharmaffiliate = PA 06 51529-01- C23H27CI2F
N/A 507.44[7]
s 0371001 2[7] 3N20S[7]
Sigma- 298% (HPLC)
] N/A 51529-01-2 N/A N/A
Aldrich [8]
Xcess 51529-01- C23H27CI2F
o N/A >98%][2] 507.44[2]
Biosciences 2[2] 3N20S[2]

Experimental Protocols for Quality Assessment

The following are detailed methodologies for key experiments to assess the quality of cis-(Z)-
Flupentixol Dihydrochloride analytical standards.

Purity Determination and Isomer Separation by High-
Performance Liquid Chromatography (HPLC)

This method is adapted from a published procedure for the analysis of clopenthixol isomers,
which is structurally related to flupentixol, and can be applied for the separation of cis-(Z)- and
trans-(E)- isomers of flupentixol.[9]

 Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: Reversed-phase C8 column (150 x 4.6 mm I.D., 5 um particle size).[9]

» Mobile Phase: A mixture of 25 mM phosphate buffer and acetonitrile (65:35 v/v), with the pH
adjusted to 3.0.[9]
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Flow Rate: 1.0 mL/min.
Detection: UV detection at 230 nm.[9]

Sample Preparation: Dissolve an accurately weighed amount of the analytical standard in
the mobile phase to a known concentration.

Procedure: Inject the sample solution into the HPLC system and record the chromatogram.
The purity is determined by the area percentage of the main peak, and the separation of
isomers should be monitored.

Identity Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy

1H-NMR and °F-NMR are powerful techniques for the structural confirmation of cis-(Z)-

Flupentixol Dihydrochloride and for quantifying the isomeric ratio.

Instrumentation: A 300 MHz or higher NMR spectrometer.

Sample Preparation: Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-ds or
D20).

H-NMR Analysis: The ratio of cis-(Z)- to trans-(E)- isomers can be determined by integrating
the signals corresponding to the vinylic proton, which appears at different chemical shifts for
the two isomers.[10]

19F-NMR Analysis: A selective 1°F-NMR method can be used for the assay of flupentixol in
biological matrices and can be adapted for the analysis of the analytical standard.[11] The
trifluoromethyl group provides a distinct signal for quantification.

Identity Confirmation by Mass Spectrometry (MS)

Instrumentation: A mass spectrometer, for example, coupled with an HPLC system (LC-MS).
lonization: Electrospray ionization (ESI) in positive mode.

Procedure: Introduce the sample into the mass spectrometer. The resulting mass spectrum
should show a prominent ion corresponding to the molecular weight of the protonated cis-
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(2)-Flupentixol cation.

Visualizing Workflows and Pathways

To aid in understanding the analytical process and the compound's mechanism of action, the
following diagrams are provided.
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Analytical workflow for standard certification.
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Dopamine receptor antagonist signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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